2-Hydrazinyl-6-iodopyrazine

• Molecular Formula: C4H5IN4
• Molecular Weight: 236.01 g/mol
• IUPAC Name: (6-iodopyrazin-2-yl)hydrazine
• InChI: InChI=1S/C4H5IN4/c5-3-1-7-2-4(8-3)9-6/h1-2H,6H2,(H,8,9)
• InChI Key: FCFLFWPRNQYVEM-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=C(C=N1)I)NN

Description

2-Hydrazinyl-6-iodopyrazine is a pyrazine derivative characterized by a hydrazinyl (-NHNH$_2$) substituent at position 2 and an iodine atom at position 4. Pyrazines are six-membered aromatic heterocycles with two nitrogen atoms at the 1,4-positions, contributing to their electron-deficient nature and reactivity . The hydrazinyl group enhances nucleophilicity, enabling participation in condensation, cyclization, and coordination chemistry .

Synthesis: The compound is synthesized via nucleophilic substitution, where a chloro- or iodo-pyrazine precursor reacts with hydrazine hydrate. For example, analogous methods involve reacting 2-chloro-6-iodopyrazine with hydrazine under reflux in ethanol, yielding 2-hydrazinyl-6-iodopyrazine .

Applications:
Its applications span medicinal chemistry (as a precursor for antimicrobial or anticancer agents) and materials science (as a ligand or building block for metal-organic frameworks) .

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional attributes of 2-hydrazinyl-6-iodopyrazine are compared to related pyrazine and pyridine derivatives below:

Table 1: Structural and Functional Comparison

Compound Name	Substituents	Molecular Weight (g/mol)	Key Reactivity/Biological Activity	Synthesis Route
2-Hydrazinyl-6-iodopyrazine	-NHNH$_2$ (C2), -I (C6)	~263.00	Cross-coupling, hydrazone formation	Hydrazine substitution
2-Hydrazinyl-6-methylpyridine	-NHNH$2$ (C2), -CH$3$ (C6)	~139.16	Antimicrobial activity	Hydrazine substitution
2-Amino-6-methylpyrazine	-NH$2$ (C2), -CH$3$ (C6)	~123.15	Antifungal, anti-inflammatory	Catalytic amination
2-(N,N-Dimethylamino)-6-iodopyrazine	-N(CH$3$)$2$ (C2), -I (C6)	~263.08	Ligand in coordination chemistry	Alkylation of amine
2-Acetylpyrazine	-COCH$_3$ (C2)	~122.12	Flavoring agent (FEMA 3126)	Friedel-Crafts acylation

Key Observations :

Reactivity: The iodine in 2-hydrazinyl-6-iodopyrazine facilitates cross-coupling reactions, unlike methyl or amino substituents in analogs . Hydrazinyl groups enable hydrazone formation (e.g., with aldehydes/ketones), a feature absent in amino or acetyl derivatives .

Biological Activity: Methylpyridine analogs (e.g., 2-hydrazinyl-6-methylpyridine) show antimicrobial activity, likely due to the methyl group enhancing lipophilicity . Amino derivatives (e.g., 2-amino-6-methylpyrazine) exhibit anti-inflammatory properties, attributed to hydrogen-bonding interactions with COX-2 enzymes .

Physical Properties :

• Iodo-substituted pyrazines have higher molecular weights and lower solubility in polar solvents compared to methyl or acetyl analogs .

Synthetic Flexibility: Hydrazine-based synthesis (e.g., 2-hydrazinyl-6-iodopyrazine) is more versatile for further functionalization than acetyl or dimethylamino derivatives .

Research Findings and Implications

• Medicinal Chemistry : Hydrazinylpyrazines are precursors to triazolo-pyridazines (via cyclization with orthoesters), which show antitumor activity .
• Material Science : The iodine atom in 2-hydrazinyl-6-iodopyrazine enables its use in synthesizing luminescent coordination polymers .
• Limitations : The compound’s instability in acidic conditions (due to the hydrazinyl group) restricts its direct pharmaceutical use, necessitating prodrug strategies .